Cas no 197236-49-0 (4-[(2-Carbamoylphenyl)carbamoyl]butanoic acid)

• Product Name: 4-[(2-Carbamoylphenyl)carbamoyl]butanoic acid
• CAS No: 197236-49-0
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 2920278
• PubChem ID: 319536
• Update Time: 2025-04-21

4-[(2-Carbamoylphenyl)carbamoyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 197236-49-0
• AKOS002682023
• STL583882
• 2'-carbamoylglutaranilic acid
• NSC263841
• Pentanoic acid, 5-[[2-(aminocarbonyl)phenyl]amino]-5-oxo-
• 5-[(2-carbamoylphenyl)amino]-5-oxopentanoic acid
• 5-(2-carbamoylanilino)-5-oxopentanoic acid
• 5-[2-(AMINOCARBONYL)ANILINO]-5-OXOPENTANOIC ACID
• 5-((2-Carbamoylphenyl)amino)-5-oxopentanoic acid
• NSC-263841
• 4-[(2-carbamoylphenyl)carbamoyl]butanoic acid
• SCHEMBL6800486
• 4-[(2-Carbamoylphenyl)carbamoyl]butanoic acid

• Inchi： 1S/C12H14N2O4/c13-12(18)8-4-1-2-5-9(8)14-10(15)6-3-7-11(16)17/h1-2,4-5H,3,6-7H2,(H2,13,18)(H,14,15)(H,16,17)
• InChI Key： ZQGNYADTFOYSRY-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)NC1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 250.09535693Da
• Monoisotopic Mass: 250.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 109Ų